BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Chemical
Compound HPH-15

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HPH-15

Cat. No.: B15543561

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical structure, mechanism
of action, and preclinical data for the novel compound HPH-15. The information is intended for

researchers, scientists, and professionals involved in drug development and metabolic disease
research.

Chemical Structure and Properties

HPH-15 is a synthetic small molecule with a distinct chemical structure that underpins its
biological activity.
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Identifier Value

N2,N6-bis[2-[(1,1-dimethylethyl)thio]ethyl]-2,6-

pyridinedicarbothioamide

Formal Name

Synonym HPH-8
CAS Number 1009838-93-0
Molecular Formula C19H31N3S4
Formula Weight 429.7 g/mol
S=C(C1=CC=CC(C(NCCsC(C)
SMILES
(C)C)=S)=N1)NCCSC(C)(C)C
InChl Key JFUQLHSMAKQEMR-UHFFFAOYSA-N
Physical Form A solid
- Soluble in DMSO (= 10 mg/ml) and Ethanol (=
Solubility

10 mg/ml)

Mechanism of Action

HPH-15 has been identified as a potent activator of AMP-activated protein kinase (AMPK), a
critical regulator of cellular energy homeostasis.[1][2][3] Its mechanism of action also involves
the inhibition of the Transforming Growth Factor- (TGF-) signaling pathway, contributing to its
antifibrotic properties.[4]

AMPK Signaling Pathway Activation

HPH-15 activates AMPK at significantly lower concentrations than metformin, a widely used
antidiabetic drug.[1][2][3] Activated AMPK plays a central role in metabolic regulation by
phosphorylating various downstream targets. This leads to an increase in catabolic processes
that generate ATP, such as glucose uptake and fatty acid oxidation, and a decrease in anabolic
processes that consume ATP, like gluconeogenesis, and lipid and protein synthesis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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